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Compound of Interest

Compound Name: Dioxadrol
CAS No.: 6495-46-1
Cat. No.: B1208953

Get Quote
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For researchers, scientists, and drug development professionals, a comprehensive understanding of a molecule's chemical structure is
paramount to elucidating its function and potential therapeutic applications. This guide provides a detailed exploration of the chemical
architecture of Dioxadrol, a dissociative anesthetic with significant activity as an NMDA receptor antagonist.

Core Chemical Identity

Dioxadrol, a synthetic compound, is chemically classified as a diarylmethane derivative.[1] Its fundamental structure consists of a piperidine
ring linked to a 2,2-diphenyl-1,3-dioxolane moiety.

Identifier Value Source
IUPAC Name 2-(2,2-diphenyl-1,3-dioxolan-4-yl)piperidine [1]
Molecular Formula C20H23NO2 [1][2][3]
Molar Mass 309.40 g/mol [1][2]
CAS Number 4741-41-7 [213]
SMILES C1CCNC(C1)C2COC(02) "

(C3=CC=CC=C3)C4=CC=CC=C4

Stereochemistry: The Basis of Biological Specificity

Dioxadrol possesses two chiral centers, leading to the existence of four possible stereoisomers.[4][5] The biological activity of Dioxadrol is
highly dependent on its stereochemistry, with the different isomers exhibiting markedly different pharmacological profiles.

The two primary enantiomeric pairs are designated as alpha (a) and beta (). The a-isomers are the most pharmacologically significant.

« Dexoxadrol (o-(+)-Dioxadrol): This is the dextrorotatory isomer and is responsible for the potent phencyclidine (PCP)-like activity.[4] Its
absolute configuration has been determined to be (2S)-2-[(4S)-2,2-di(phenyl)-1,3-dioxolan-4-yl]piperidine.[2][3][6] Dexoxadrol is the isomer
that acts as a potent non-competitive NMDA receptor antagonist.[2][3]

« Levoxadrol (0-(-)-Dioxadrol): This is the levorotatory isomer and displays significantly lower affinity for the PCP binding site on the NMDA
receptor and lacks the characteristic PCP-like behavioral effects.[4]

The B-isomers of dioxadrol have not been found to exhibit significant PCP-like activity.[4] The profound difference in activity between
Dexoxadrol and Levoxadrol underscores the critical importance of the specific 3D arrangement of the molecule for its interaction with the
NMDA receptor.
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Synthesis and Structural Modifications

The synthesis of Dioxadrol and its analogs has been a subject of medicinal chemistry research to understand its structure-activity
relationships (SAR). Key synthetic strategies often involve the formation of the dioxolane ring and the coupling of the piperidine moiety.

A notable synthetic approach involves a hetero-Diels-Alder reaction, which has been utilized to create various analogs with modifications to
the piperidine ring.[7][8] The synthesis of chiral non-racemic dexoxadrol analogues has been achieved using an imino-Diels-Alder reaction
with an enantiomerically pure imine derived from D-mannitol.[9]

SAR studies have revealed several key structural features crucial for high NMDA receptor affinity:[9][10][11]
* The (S,S)-configuration at the junction of the piperidine and dioxolane rings is essential for potent activity.[9]

« The presence of two phenyl groups or one phenyl and a small alkyl group at the acetalic center of the dioxolane ring contributes to high
affinity.[10]

« The piperidine ring is important for activity, though some modifications are tolerated. However, N-alkylation of the piperidine nitrogen leads
to a loss of activity.[11]

* The oxygen atoms in the dioxolane ring are critical for receptor interaction.[10]

Mechanism of Action: A Structural Perspective

Dioxadrol exerts its pharmacological effects primarily through its interaction with the N-methyl-D-aspartate (NMDA) receptor, a crucial
ionotropic glutamate receptor involved in synaptic plasticity, learning, and memory.[2][3][12]

Dexoxadrol, the active isomer, acts as a non-competitive antagonist at the NMDA receptor.[3][13] It binds to a site within the ion channel of
the receptor, often referred to as the phencyclidine (PCP) binding site, which is distinct from the glutamate and glycine binding sites.[10] This
binding event physically blocks the flow of ions through the channel, thereby inhibiting the receptor's function.

The following diagram illustrates the interaction of Dioxadrol with the NMDA receptor signaling pathway.
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Caption: Dioxadrol's mechanism of action at the NMDA receptor.

Conclusion

The chemical structure of Dioxadrol is a compelling example of how stereochemistry dictates biological function. The precise three-
dimensional arrangement of its constituent rings and functional groups is directly responsible for its potent and selective antagonism of the
NMDA receptor. This detailed understanding of its molecular architecture is fundamental for the rational design of new therapeutic agents
targeting the glutamatergic system and for comprehending the molecular basis of dissociative anesthesia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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